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Compound of Interest

Compound Name: Z-Veid-fmk

Cat. No.: B12055159 Get Quote

Essential Safety and Handling Guide for Z-Veid-
fmk
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling of Z-Veid-fmk, a selective and irreversible caspase-6 peptide inhibitor. Adherence

to these protocols is crucial for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

Core Safety and Handling Information
Z-Veid-fmk is a cell-permeable fluoromethyl ketone (FMK)-derivatized peptide that acts as an

effective irreversible caspase inhibitor. While a specific Safety Data Sheet (SDS) for Z-Veid-
fmk is not readily available, data for the closely related pan-caspase inhibitor Z-VAD-FMK

indicates that it is not classified as a hazardous substance.[1] However, standard laboratory

precautions should always be observed.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure safety.
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PPE Category Item Specification

Hand Protection Gloves
Nitrile gloves are

recommended.

Eye Protection Safety Glasses
Safety glasses with side

shields should be worn.

Body Protection Lab Coat A standard lab coat is required.

Storage and Stability
Proper storage is critical to maintain the efficacy of Z-Veid-fmk.

Form
Storage
Temperature

Duration Notes

Lyophilized -20°C Up to 36 months Keep desiccated.[2]

In Solution (DMSO) -20°C Up to 1 month

Aliquot to avoid

multiple freeze/thaw

cycles.[2]

In Solution (DMSO) -80°C Up to 6 months

Store under nitrogen,

away from moisture.

[3]

Experimental Protocols
Reconstitution of Z-Veid-fmk
Z-Veid-fmk is typically supplied in a lyophilized form and should be reconstituted in dimethyl

sulfoxide (DMSO) to create a stock solution.

Materials:

Lyophilized Z-Veid-fmk

Anhydrous DMSO
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Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of lyophilized Z-Veid-fmk to ensure the powder is at the bottom.

Add the appropriate volume of DMSO to achieve the desired stock solution concentration

(e.g., 10 mM).

Vortex gently to fully dissolve the peptide.

Aliquot the stock solution into single-use microcentrifuge tubes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in the table above.

Typical Experimental Concentrations
The optimal concentration of Z-Veid-fmk should be determined experimentally for each specific

cell line and experimental condition.

Application Concentration Range

In Vitro Cell-Based Assays 10 µM - 100 µM

In Vivo Studies Varies by application and animal model

For in vivo applications, it is recommended to keep the final concentration of DMSO below 2%

to avoid toxicity.[3]

Operational and Disposal Plans
Spill Response
In the event of a spill, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation in the area.
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Contain: Use an absorbent material to contain the spill.

Clean: Wearing appropriate PPE, clean the spill area with a suitable laboratory disinfectant.

Dispose: Dispose of all contaminated materials as chemical waste.

Disposal
Dispose of unused Z-Veid-fmk and any contaminated materials in accordance with local, state,

and federal regulations for non-hazardous chemical waste. If dissolved in DMSO, it should be

treated as a chemical waste product.

Visualizing Experimental Processes
Experimental Workflow for Z-Veid-fmk Handling
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Experimental Workflow for Handling Z-Veid-fmk
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Caption: A flowchart outlining the key steps for the safe handling and use of Z-Veid-fmk in a

laboratory setting.

Mechanism of Action: Caspase-6 Inhibition

Mechanism of Action: Z-Veid-fmk Inhibition of Caspase-6
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Caption: Diagram illustrating how Z-Veid-fmk irreversibly binds to and inhibits active caspase-

6, thereby blocking downstream apoptotic events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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